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Compound of Interest

Compound Name: Bongkrekic Acid

Cat. No.: B10769407 Get Quote

A Comparative Guide to the Toxicity of Bongkrekic Acid and Its Isomer, Isobongkrekic Acid

For researchers, scientists, and drug development professionals, understanding the nuanced

differences in the toxicity of related compounds is paramount. This guide provides a detailed

comparison of the toxicity of bongkrekic acid and its naturally occurring isomer,

isobongkrekic acid. Both are potent mitochondrial toxins, yet subtle structural variations lead

to significant differences in their toxic potential.

Executive Summary
Bongkrekic acid and isobongkrekic acid are inhibitors of the mitochondrial adenine

nucleotide translocase (ANT), a critical protein for cellular energy supply. This inhibition

ultimately leads to cell death. While both compounds share the same molecular target,

isobongkrekic acid consistently demonstrates lower toxicity compared to bongkrekic acid.

Research indicates that isobongkrekic acid exhibits approximately one-fifth of the in vivo

toxicity of bongkrekic acid in mice. Furthermore, in vitro studies have shown that the binding

affinity of isobongkrekic acid for the mitochondrial ANT is two to four times lower than that of

bongkrekic acid.

Quantitative Toxicity Data
The following table summarizes the available quantitative data on the toxicity of bongkrekic
acid and isobongkrekic acid.
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Compound Parameter Value Species/System
Route of

Administration

Bongkrekic Acid LD50 0.68–6.84 mg/kg Mouse Oral

Bongkrekic Acid LD50 1.41 mg/kg Mouse Intravenous

Bongkrekic Acid LD50 3.16 mg/kg Mouse Oral

Isobongkrekic

Acid
Relative Toxicity

~1/5th of

Bongkrekic Acid
Mouse in vivo

Isobongkrekic

Acid

Relative Affinity

for ANT

1/2 to 1/4th of

Bongkrekic Acid

Rat Liver & Heart

Mitochondria
in vitro

Mechanism of Action: Inhibition of Mitochondrial
ADP/ATP Translocase
Both bongkrekic acid and isobongkrekic acid exert their toxic effects by targeting the

adenine nucleotide translocase (ANT) in the inner mitochondrial membrane. The ANT is

responsible for the vital exchange of adenosine diphosphate (ADP) from the cytosol for

adenosine triphosphate (ATP) from the mitochondrial matrix. By inhibiting this translocase, both

toxins effectively cut off the cell's primary energy supply, leading to metabolic collapse and cell

death.
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Bongkrekic Acid / Isobongkrekic Acid Inhibits
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Bongkrekic Acid in Methanol

Evaporate to Dryness (N2)

Add 2N KOH

Incubate at 100°C for 2h

Acidify to pH 3 (2N HCl)

Extract with Diethyl Ether

Thin-Layer Chromatography
(Chloroform:Methanol:Acetic Acid)

Pure Isobongkrekic Acid

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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